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Compound of Interest

Compound Name: Lactose octaacetate

Cat. No.: B1139797

For Researchers, Scientists, and Drug Development Professionals

The acetylation of lactose to form lactose octaacetate is a fundamental transformation in
carbohydrate chemistry, yielding a versatile intermediate for the synthesis of various bioactive
molecules and drug delivery systems. This guide provides a comparative analysis of the
conventional thermal synthesis versus a "green" microwave-assisted approach, offering
insights into the efficiency, environmental impact, and practical application of each method. The
data presented is supported by experimental findings to aid researchers in selecting the
optimal synthetic route for their specific needs.

Data Presentation: A Head-to-Head Comparison

The following tables summarize the quantitative data from comparative studies on the
synthesis of lactose octaacetate, highlighting the key performance indicators of each method.
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Conventional "Green" Microwave
Parameter ] ] Reference
Synthesis Synthesis
Reaction Time 60 minutes 10 - 20 minutes [1]
Yield 85% Up to 91% [1]
Oil bath / Heating ] o
Energy Source Microwave Irradiation
mantle

Typically requires a
Solvent ypically red Solvent-free [2]
solvent

Microwave Synthesis: Time-

Dependent Yield

Reaction Time (minutes) Yield (%) Reference
10 78 [1]

15 91 [1]

20 91 [1]

30 39 [1]

Experimental Workflows and Logical Relationships

The diagram below illustrates the distinct workflows of the conventional and "green" microwave
synthesis of lactose octaacetate, emphasizing the key differences in their procedural steps
and resource utilization.
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Yield: Energy: Conventional > Microway we. Solvent: Conventional (often) vs. Microwave (solvent-free)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b1139797#comparative-analysis-of-conventional-
vs-green-microwave-synthesis-of-lactose-octaacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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